Cas no 1603259-73-9 (5-(3-Aminoazetidin-1-yl)-4-chloro-2-methylpyridazin-3(2H)-one)

5-(3-Aminoazetidin-1-yl)-4-chloro-2-methylpyridazin-3(2H)-one is a heterocyclic compound featuring a pyridazinone core substituted with a chloro group at the 4-position and a methyl group at the 2-position. The 5-position is functionalized with a 3-aminoazetidin-1-yl moiety, introducing a constrained, nitrogen-rich azetidine ring that enhances structural rigidity and potential bioactivity. This scaffold is of interest in medicinal chemistry due to its balanced physicochemical properties, including moderate polarity and hydrogen-bonding capacity, which may improve target binding and pharmacokinetic profiles. The presence of both chloro and amino groups offers versatility for further derivatization, making it a valuable intermediate in the synthesis of bioactive molecules, particularly for applications in kinase inhibition or CNS-targeted drug discovery. Its unique combination of a pyridazinone core and azetidine ring contributes to its potential as a pharmacophore in drug design.

5-(3-Aminoazetidin-1-yl)-4-chloro-2-methylpyridazin-3(2H)-one structure

1603259-73-9 structure

Product Name:5-(3-Aminoazetidin-1-yl)-4-chloro-2-methylpyridazin-3(2H)-one

CAS No:1603259-73-9

MF:C₈H₁₁ClN₄O

MW:214.652139902115

CID:4775881

Update Time:2025-07-02

5-(3-Aminoazetidin-1-yl)-4-chloro-2-methylpyridazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

- 5-(3-aminoazetidin-1-yl)-4-chloro-2-methylpyridazin-3(2H)-one
- 5-(3-aminoazetidin-1-yl)-4-chloro-2-methylpyridazin-3-one
- 5-(3-Aminoazetidin-1-yl)-4-chloro-2-methylpyridazin-3(2H)-one
- Inchi： 1S/C8H11ClN4O/c1-12-8(14)7(9)6(2-11-12)13-3-5(10)4-13/h2,5H,3-4,10H2,1H3
- InChI Key： YLWPYONXXPPMRA-UHFFFAOYSA-N
- SMILES： ClC1C(N(C)N=CC=1N1CC(C1)N)=O

Computed Properties

Exact Mass: 214.0621387 g/mol
Monoisotopic Mass: 214.0621387 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 332
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.5
Topological Polar Surface Area: 61.9
Molecular Weight: 214.65

5-(3-Aminoazetidin-1-yl)-4-chloro-2-methylpyridazin-3(2H)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A259451-100mg	5-(3-Aminoazetidin-1-yl)-4-chloro-2-methylpyridazin-3(2h)-one	1603259-73-9		100mg	$ 135.00	2022-06-08
TRC	A259451-500mg	5-(3-Aminoazetidin-1-yl)-4-chloro-2-methylpyridazin-3(2h)-one	1603259-73-9		500mg	$ 500.00	2022-06-08
TRC	A259451-1g	5-(3-Aminoazetidin-1-yl)-4-chloro-2-methylpyridazin-3(2h)-one	1603259-73-9		1g	$ 795.00	2022-06-08
Life Chemicals	F1907-1326-0.25g	5-(3-aminoazetidin-1-yl)-4-chloro-2-methylpyridazin-3(2H)-one	1603259-73-9	95%+	0.25g	$494.0	2023-09-07
Life Chemicals	F1907-1326-0.5g	5-(3-aminoazetidin-1-yl)-4-chloro-2-methylpyridazin-3(2H)-one	1603259-73-9	95%+	0.5g	$521.0	2023-09-07
Life Chemicals	F1907-1326-1g	5-(3-aminoazetidin-1-yl)-4-chloro-2-methylpyridazin-3(2H)-one	1603259-73-9	95%+	1g	$549.0	2023-09-07
Life Chemicals	F1907-1326-2.5g	5-(3-aminoazetidin-1-yl)-4-chloro-2-methylpyridazin-3(2H)-one	1603259-73-9	95%+	2.5g	$1098.0	2023-09-07
Life Chemicals	F1907-1326-5g	5-(3-aminoazetidin-1-yl)-4-chloro-2-methylpyridazin-3(2H)-one	1603259-73-9	95%+	5g	$1647.0	2023-09-07
Life Chemicals	F1907-1326-10g	5-(3-aminoazetidin-1-yl)-4-chloro-2-methylpyridazin-3(2H)-one	1603259-73-9	95%+	10g	$2306.0	2023-09-07